Cas no 78646-17-0 (Salicylic Acid-d4)

• Product Name: Salicylic Acid-d4
• CAS No: 78646-17-0
• MF: C₇H₆O₃
• MW: 142.145389080048
• MDL: MFCD06658892
• CID: 562739
• PubChem ID: 329824425
• Update Time: 2025-04-19

Salicylic Acid-d4 Chemical and Physical Properties

Names and Identifiers

• Benzoic-2,3,4,5-d4acid, 6-hydroxy-
• Salicylic Acid-d4
• Salicylicacid-D4（3,4,5,6-D4）
• 3,4,5,6-tetradeuterosalicylic acid
• o-Carboxyphenol-d4
• Rutranex-d4
• Saligel-d4
• Salonil-d4
• Salvona Nanosal-d4
• Stri-Dex-d4
• Trans-Ver-Sal-d4
• Verrugon-d4
• 2-Hydroxybenzoic Acid-d4
• SCHEMBL13916842
• CS-0031840
• 2-Hydroxy(~2~H_4_)benzoic acid
• 2-Carboxyphenol-d4
• D99011
• HY-W020005
• AKOS030242790
• 2,3,4,5-tetradeuterio-6-hydroxybenzoic acid
• DTXSID10676139
• CHEBI:178057
• 2-HYDROXYBENZOIC-3,4,5,6-D4 ACID
• Salicylic acid-d4, 100 mug/mL in acetonitrile, ampule of 1 mL, certified reference material
• 2-hydroxy(?H?)benzoic acid
• 78646-17-0
• d4-salicylic acid
• 2,3,4,5-tetradeuterio-6-hydroxy-benzoic acid
• DA-69751

• MDL： MFCD06658892
• Inchi： 1S/C7H6O3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H,(H,9,10)/i1D,2D,3D,4D
• InChI Key： YGSDEFSMJLZEOE-RHQRLBAQSA-N
• SMILES： OC1C([2H])=C([2H])C([2H])=C([2H])C=1C(=O)O

Computed Properties

• Exact Mass: 142.05700
• Monoisotopic Mass: 142.057
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.416
• Melting Point: 155-158°C
• Boiling Point: 336.28°C at 760 mmHg
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.616
• PSA: 57.53000
• LogP: 1.09040
• Color/Form: 100 μg/mL in acetonitrile
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Salicylic Acid-d4 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H312 + H332-H319
• Warning Statement： P210-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1648 3 / PGII
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives